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Compound of Interest

Compound Name: 6-O-Methyl-d3-guanine

Cat. No.: B563679 Get Quote

This guide provides critical safety and logistical information for the handling of 6-O-Methyl-d3-
guanine, a deuterated analog of the mutagenic compound O6-Methylguanine.[1][2][3]

Adherence to these procedures is essential to ensure personal safety, prevent exposure, and

maintain the integrity of research.

Chemical Identifier:

Product Name: 6-O-Methyl-d3-guanine[1]

CAS Number: 50704-43-3[1]

Molecular Formula: C₆²H₃H₄N₅O

Molecular Weight: 168.17

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6-O-Methyl-d3-guanine is not readily available,

data from the parent compound, O-(6)-Methylguanine, indicates potential hazards. It is

classified as harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation. Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 6-O-Methyl-d3-guanine
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Experimental Protocols: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All handling of solid 6-O-Methyl-d3-guanine must be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated and calibrated analytical balance.

Carefully weigh the desired amount of the compound onto a weigh boat. Avoid creating dust.

After weighing, securely cap the stock container and clean the balance and surrounding area

with a damp cloth, which should be disposed of as hazardous waste.

2. Dissolving the Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b563679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a chemical fume hood, place the weigh boat with the compound into an appropriate

container (e.g., a vial or flask).

Add the desired solvent to the container, ensuring the solvent is compatible with the

compound.

If necessary, gently sonicate or vortex the container to facilitate dissolution.

Visually inspect to ensure complete dissolution before proceeding.

3. Storage:

Store 6-O-Methyl-d3-guanine in a tightly sealed container in a cool, dry, and well-ventilated

area.

Given that related compounds can be hygroscopic, consider storing the container within a

desiccator to protect it from moisture.

Disposal Plan
Proper disposal of 6-O-Methyl-d3-guanine and associated waste is crucial to prevent

environmental contamination and ensure safety.

Solid Waste: All contaminated materials, including gloves, weigh boats, and paper towels,

must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not pour down the

drain.

Container Disposal: Empty containers that held 6-O-Methyl-d3-guanine should be triple-

rinsed with an appropriate solvent. The rinsate should be collected as liquid hazardous

waste. The rinsed container can then be disposed of according to institutional guidelines.

Workflow for Safe Handling of 6-O-Methyl-d3-
guanine
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Caption: Workflow for the safe handling and disposal of 6-O-Methyl-d3-guanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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